Cas no 1448047-52-6 (3-2-hydroxy-2-(1-methyl-1H-indol-3-yl)ethyl-1-4-(trifluoromethyl)phenylurea)

• Product Name: 3-2-hydroxy-2-(1-methyl-1H-indol-3-yl)ethyl-1-4-(trifluoromethyl)phenylurea
• CAS No: 1448047-52-6
• MF: C₁₉H₁₈F₃N₃O₂
• MW: 377.360334873199
• CID: 6391584
• PubChem ID: 71788730
• Update Time: 2025-07-10

3-2-hydroxy-2-(1-methyl-1H-indol-3-yl)ethyl-1-4-(trifluoromethyl)phenylurea Chemical and Physical Properties

Names and Identifiers

• 3-2-hydroxy-2-(1-methyl-1H-indol-3-yl)ethyl-1-4-(trifluoromethyl)phenylurea
• F6200-3451
• 1-[2-hydroxy-2-(1-methylindol-3-yl)ethyl]-3-[4-(trifluoromethyl)phenyl]urea
• 1-(2-hydroxy-2-(1-methyl-1H-indol-3-yl)ethyl)-3-(4-(trifluoromethyl)phenyl)urea
• AKOS024538239
• 3-[2-hydroxy-2-(1-methyl-1H-indol-3-yl)ethyl]-1-[4-(trifluoromethyl)phenyl]urea
• 1448047-52-6

• Inchi： 1S/C19H18F3N3O2/c1-25-11-15(14-4-2-3-5-16(14)25)17(26)10-23-18(27)24-13-8-6-12(7-9-13)19(20,21)22/h2-9,11,17,26H,10H2,1H3,(H2,23,24,27)
• InChI Key： SJQSIVAGJNILOR-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(=CC=1)NC(NCC(C1=CN(C)C2C=CC=CC1=2)O)=O)(F)F

Computed Properties

• Exact Mass: 377.13511131g/mol
• Monoisotopic Mass: 377.13511131g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 509
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 66.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives N-phenylureas

Additional information on 3-2-hydroxy-2-(1-methyl-1H-indol-3-yl)ethyl-1-4-(trifluoromethyl)phenylurea

Comprehensive Overview of 3-2-hydroxy-2-(1-methyl-1H-indol-3-yl)ethyl-1-4-(trifluoromethyl)phenylurea (CAS No. 1448047-52-6)

The compound 3-2-hydroxy-2-(1-methyl-1H-indol-3-yl)ethyl-1-4-(trifluoromethyl)phenylurea (CAS No. 1448047-52-6) is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. With its unique structural features, including an indole moiety and a trifluoromethylphenylurea group, this compound exhibits potential applications in drug discovery and development. Researchers are particularly interested in its bioactivity and pharmacokinetic properties, which make it a promising candidate for further investigation.

In recent years, the demand for novel small-molecule therapeutics has surged, driven by advancements in precision medicine and targeted drug delivery. The 3-2-hydroxy-2-(1-methyl-1H-indol-3-yl)ethyl-1-4-(trifluoromethyl)phenylurea aligns with this trend, as its structure suggests potential interactions with specific biological targets. The presence of the trifluoromethyl group enhances its metabolic stability, a critical factor in drug design. This compound is often discussed in the context of enzyme inhibition and receptor modulation, topics that are frequently searched by professionals in the pharmaceutical industry.

The synthesis of CAS No. 1448047-52-6 involves multi-step organic reactions, including urea formation and indole alkylation. These processes are meticulously optimized to ensure high yield and purity, which are essential for subsequent biological testing. Analytical techniques such as HPLC, NMR, and mass spectrometry are employed to characterize the compound, ensuring its suitability for research purposes. The growing interest in high-throughput screening has further highlighted the importance of such well-defined molecules in accelerating drug discovery pipelines.

One of the most searched questions related to this compound is its potential role in neurodegenerative diseases. Given the indole scaffold's prevalence in CNS-active drugs, researchers are exploring whether 3-2-hydroxy-2-(1-methyl-1H-indol-3-yl)ethyl-1-4-(trifluoromethyl)phenylurea could modulate pathways implicated in conditions like Alzheimer's or Parkinson's disease. Additionally, its urea linkage is a common feature in kinase inhibitors, a hot topic in cancer research. These applications make it a subject of ongoing studies and publications.

From an SEO perspective, keywords such as "indole derivatives in drug discovery", "trifluoromethylphenylurea applications", and "CAS 1448047-52-6 uses" are highly relevant. These terms reflect the compound's niche yet growing relevance in scientific literature. Furthermore, discussions about its solubility, stability, and toxicity profile are common among researchers, underscoring the need for detailed and accessible information.

In conclusion, 3-2-hydroxy-2-(1-methyl-1H-indol-3-yl)ethyl-1-4-(trifluoromethyl)phenylurea (CAS No. 1448047-52-6) represents a fascinating area of study at the intersection of organic chemistry and pharmacology. Its structural complexity and potential therapeutic applications make it a valuable subject for both academic and industrial research. As the scientific community continues to explore its properties, this compound is likely to remain a focal point in discussions about innovative drug design and molecular targeting.